ethyl 1-ethyl-5-formyl-1H-pyrazole-3-carboxylate
CAS No.: 1823789-80-5
Cat. No.: VC6968974
Molecular Formula: C9H12N2O3
Molecular Weight: 196.206
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Specification
CAS No. | 1823789-80-5 |
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Molecular Formula | C9H12N2O3 |
Molecular Weight | 196.206 |
IUPAC Name | ethyl 1-ethyl-5-formylpyrazole-3-carboxylate |
Standard InChI | InChI=1S/C9H12N2O3/c1-3-11-7(6-12)5-8(10-11)9(13)14-4-2/h5-6H,3-4H2,1-2H3 |
Standard InChI Key | ZDIFQZADUHCTRP-UHFFFAOYSA-N |
SMILES | CCN1C(=CC(=N1)C(=O)OCC)C=O |
Introduction
Chemical Identity and Structural Features
Nomenclature and Molecular Identity
The IUPAC name for this compound is ethyl 1-ethyl-5-formylpyrazole-3-carboxylate, reflecting its substitution pattern . Key identifiers include:
The structure consists of a pyrazole ring (a five-membered aromatic heterocycle with two adjacent nitrogen atoms) decorated with three functional groups:
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An ethyl group at the 1-position ()
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A formyl group () at the 5-position
Physicochemical Properties
The compound’s reactivity is dominated by its formyl and ester groups, enabling condensation reactions (e.g., formation of hydrazones or Schiff bases) and nucleophilic substitutions . Its logP value (estimated via computational tools) suggests moderate hydrophobicity, balancing solubility and membrane permeability in biological systems .
Synthesis and Manufacturing
Purification and Quality Control
Purification typically employs column chromatography or recrystallization, with quality verified via HPLC and NMR . The commercial product from AK Scientific is specified at ≥95% purity .
Hazard Category | GHS Classification | Precautionary Measures |
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Skin Irritation | Category 2 | Wear protective gloves |
Eye Irritation | Category 2A | Use eye protection |
Respiratory Irritation | Category 3 | Ensure ventilation |
Emergency Procedures
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